Cas no 101023-15-8 (Benzenepropanoic acid,(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester)

Benzenepropanoic acid,(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester structure

101023-15-8 structure

Product Name:Benzenepropanoic acid,(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester

CAS No:101023-15-8

Molecular Formula:C₁₉H₂₈O₂

Molecular Weight:288.424426078796

CID:1127672

Benzenepropanoic acid,(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester Properties

Names and Identifiers

- Benzenepropanoic acid,(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester
- Benzenepropanoic acid, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester
- InChIKey： JXILMICIUDORQR-BPQIPLTHSA-N
- Inchi： 1S/C19H28O2/c1-14(2)17-11-9-15(3)13-18(17)21-19(20)12-10-16-7-5-4-6-8-16/h4-8,14-15,17-18H,9-13H2,1-3H3/t15-,17+,18-/m1/s1
- SMILES： C1(CCC(O[C@@H]2C[C@H](C)CC[C@H]2C(C)C)=O)=CC=CC=C1

Computed Properties

Exact Mass: 288.20904

Experimental Properties

PSA: 26.3
Boiling Point: 374.7±11.0 °C(Predicted)
Density: 0.99±0.1 g/cm3(Predicted)

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101023-15-8 (Benzenepropanoic acid,(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester) Related Products

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